N,N-diethyl-2-(methylamino)acetamide hydrochloride
Overview
Description
“N,N-diethyl-2-(methylamino)acetamide hydrochloride” is a synthetic compound . It is also known as lidocaine hydrochloride and is a highly versatile local anesthetic that has been used widely in medical practice for many years.
Molecular Structure Analysis
The molecular formula of “N,N-diethyl-2-(methylamino)acetamide hydrochloride” is C7H16N2O . The molecular weight is 144.22 g/mol . For a detailed molecular structure, you may refer to scientific databases or resources .Physical And Chemical Properties Analysis
“N,N-diethyl-2-(methylamino)acetamide hydrochloride” is a solid . The molecular weight is 144.22 g/mol . For more detailed physical and chemical properties, you may need to refer to material safety data sheets (MSDS) or other specialized chemical databases .Scientific Research Applications
Proteomics Research
N,N-diethyl-2-(methylamino)acetamide hydrochloride: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound serves as a biochemical tool that can help in the identification and quantification of proteins, as well as in the investigation of protein-protein interactions and dynamics within a biological context .
Synthesis of Lysidine
In the field of synthetic organic chemistry, this chemical is used in the synthesis of lysidine, a modified nucleoside found in the anticodon of certain tRNA molecules. Lysidine plays a crucial role in the recognition of the codon during protein synthesis .
Preparation of Monolayers on Glassy Carbon
N,N-diethyl-2-(methylamino)acetamide hydrochloride: may be employed in the preparation of mixed two-component monolayers on glassy carbon surfaces. This application is significant in materials science for creating coatings that can modify the surface properties of carbon materials for various uses .
Biochemical Studies
As a biochemical, it’s used in various biochemical studies to understand the interaction and behavior of biomolecules. This can include studies on enzyme kinetics, receptor-ligand interactions, and other biochemical pathways .
Chemical Library Screening
This compound is part of unique chemical libraries used for screening in early drug discovery research. It may be tested against a variety of biological targets to identify potential therapeutic activity .
Analytical Chemistry
In analytical chemistry, N,N-diethyl-2-(methylamino)acetamide hydrochloride can be used as a standard or reagent in the development of analytical methods. This could involve chromatography, spectrometry, or other techniques used for the qualitative or quantitative analysis of biological samples .
Material Science Research
The compound finds application in material science research, particularly in the study of new materials with potential industrial applications. It could be used in the development of novel polymers, coatings, or other materials with unique properties .
Educational Purposes
Lastly, it can be used for educational purposes in academic research laboratories to teach students about chemical synthesis, compound handling, and experimental design. It provides a practical example for students to learn about the intricacies of chemical research and laboratory techniques .
Safety and Hazards
Safety precautions for handling “N,N-diethyl-2-(methylamino)acetamide hydrochloride” include avoiding breathing dust/fume/gas/mist/vapours/spray, and using personal protective equipment as required . It’s recommended to handle it under inert gas . For a comprehensive understanding of its safety and hazards, please refer to its MSDS .
properties
IUPAC Name |
N,N-diethyl-2-(methylamino)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H16N2O.ClH/c1-4-9(5-2)7(10)6-8-3;/h8H,4-6H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BAXWKYMQXFJPQI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CNC.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H17ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.67 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N,N-diethyl-2-(methylamino)acetamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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